Cas no 2172583-45-6 (5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2172583-45-6
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6428311
• PubChem ID: 165834534
• Update Time: 2025-08-04

5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid
• 5-cyclobutyl-1-{[1-(hydroxymethyl)cyclopropyl]methyl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-1593043
• 2172583-45-6

• Inchi： 1S/C12H17N3O3/c16-7-12(4-5-12)6-15-10(8-2-1-3-8)9(11(17)18)13-14-15/h8,16H,1-7H2,(H,17,18)
• InChI Key： LUUOHGQVVDCDQT-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(=C(C(=O)O)N=N2)C2CCC2)CC1

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.2Ų

Additional information on 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-45-6)

5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-45-6) is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This triazole derivative exhibits a fused cyclobutyl and cyclopropyl moiety, which are both critical for its biological activity. The presence of a hydroxymethyl group and a carboxylic acid functionality further enhances its potential as a lead compound in drug discovery.

The compound’s molecular framework is characterized by a rigid bicyclic system, which is predicted to contribute to its stability and binding affinity to biological targets. The triazole ring is a well-known pharmacophore in medicinal chemistry, often found in antifungal, antiviral, and anticancer agents. Its incorporation into 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid suggests that this molecule may possess similar therapeutic properties. Additionally, the cyclobutyl group can influence the compound’s solubility and metabolic stability, while the hydroxymethyl group provides a site for further derivatization and interaction with biological receptors.

Recent advancements in computational chemistry have enabled the virtual screening of large chemical libraries to identify promising candidates for drug development. In this context, 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid has been identified as a potential scaffold for inhibiting enzymes involved in inflammatory pathways. Studies have shown that triazole derivatives can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators.

The carboxylic acid functionality in this compound not only serves as a hydrogen bond acceptor but also allows for salt formation, which can improve its pharmacokinetic properties. This feature is particularly important for oral administration, as it can enhance bioavailability and reduce gastrointestinal irritation. Furthermore, the bicyclic structure may contribute to reduced metabolic clearance, potentially leading to longer half-life and sustained therapeutic effects.

One of the most exciting aspects of 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid is its potential in developing novel treatments for neurological disorders. Emerging research indicates that triazole derivatives can interact with neurotransmitter receptors such as serotonin and dopamine receptors. The unique spatial arrangement of substituents in this molecule may allow it to selectively target these receptors without causing off-target effects. This selectivity is crucial for minimizing side effects and improving patient compliance.

Another area of interest is the compound’s antimicrobial properties. The combination of the triazole ring, cyclobutyl group, and hydroxymethyl group creates a versatile scaffold that can disrupt microbial cell membranes or inhibit essential metabolic pathways. Preliminary studies have demonstrated that derivatives of this compound exhibit activity against Gram-positive bacteria and fungi. This makes it an attractive candidate for developing new antibiotics or antifungals, especially in light of the growing problem of antibiotic resistance.

The synthesis of 5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic system requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. However, recent innovations in transition metal-catalyzed reactions have made it possible to construct complex cyclic frameworks more efficiently than ever before.

In conclusion,5-cyclobutyl-1-{1-(hydroxymethyl)cyclopropylmethyl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2172583-45-6) represents a promising lead compound with diverse therapeutic applications. Its unique structural features make it an ideal candidate for further exploration in drug discovery programs targeting inflammation,neurological disorders, and antimicrobial infections. As research continues to uncover new biological activities and synthetic methodologies,this compound has the potential to become a cornerstone in the development of next-generation therapeutics.